Cas no 4803-74-1 (5,6-Dimethoxy-2-(4-pyridylmethylene)-1-indanone (Donepezil Impurity))

• Product Name: 5,6-Dimethoxy-2-(4-pyridylmethylene)-1-indanone (Donepezil Impurity)
• CAS No: 4803-74-1
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD08458868
• CID: 45333
• PubChem ID: 11572727
• Update Time: 2025-06-23

5,6-Dimethoxy-2-(4-pyridylmethylene)-1-indanone (Donepezil Impurity) Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2-(pyridin-4-ylmethylene)-2,3-dihydro-1H-inden-1-one
• 5,6-Dimethoxy-2-(pyridin-4-yl)methylene-indan-1-one
• 2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylmethylene)-1H-inden-1-one
• 5,6-dimethoxy-2-(4-pyridylmethylene)-1-Indanone
• (2E)-5,6-dimethoxy-2-(pyridin-4-ylmethylidene)-3H-inden-1-one
• 5,6-Dimethoxy-2-(4-pyridylmethylene)-1-indanone (Donepezil Impurity)
• 5,6-Dimethoxy-2-(pyridine-4-yl)methylene-indan-1-one
• 5,6-Dimethoxy-2-[(4-pyridyl)methylene]-1-indanone
• (5,6-Dimethoxy-2-(pyridine-4-yl)methylene-indan-1-one)
• RP29859
• BC220543
• AX8033752
• 803D741
• 5,6-dimethoxy-2-(pyridine-4-yl)methylene-indan-1-o
• (2E)-5,6-dimethoxy-2-(4-pyrid
• 1-Indanone,5,6-dimethoxy-2-(4-pyridylmethylene)- (7CI,8CI);
• A7321
• CS-0150560
• 1H-INDEN-1-ONE,2,3-DIHYDRO-5,6-DIMETHOXY-2-(4-PYRIDINYLMETHYLENE)-
• 5,6-Dimethoxy-2-(pyridine-4-yl)methylene-indan-1-o ne
• (E)-5,6-dimethoxy-2-(pyridin-4-ylmethylene)-2,3-dihydro-1H-inden-1-one
• 877606-65-0
• (2E)-5,6-Dimethoxy-2-[(pyridin-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one
• Q-100520
• 5,6-Dimethoxy-2-[(4-pyridyl)methylene]indan-1-one
• 4803-74-1
• (E)-5,6-Dimethoxy-2-(pyridin-4-ylmethylidene)- 2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-(4-pyridinylmethylene)-
• AKOS015889314
• AC-4723
• DTXSID30468795
• 5,6-dimethoxy-2-[(pyridin-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one
• (E)-5,6-dimethoxy-2-(pyridin-4-ylmethylene)-2,3-dihydroinden-1-one;5,6-Dimethoxy-2-(pyridin-4-ylmethylene)-2,3-dihydro-1H-inden-1-one
• AS-12616
• MFCD08458868
• P16891
• SUVQWDLUAIFZKM-NTUHNPAUSA-N

• MDL： MFCD08458868
• Inchi： 1S/C17H15NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h3-7,9-10H,8H2,1-2H3/b13-7+
• InChI Key： SUVQWDLUAIFZKM-NTUHNPAUSA-N
• SMILES： O(C)C1C(=CC2C(/C(=C/C3C=CN=CC=3)/CC=2C=1)=O)OC

Computed Properties

• Exact Mass: 281.10500
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.255
• Melting Point: 210-211 ºC
• Boiling Point: 499.856°C at 760 mmHg
• Flash Point: 499.9 °C at 760 mmHg
• Refractive Index: 1.639
• PSA: 48.42000
• LogP: 2.92120

5,6-Dimethoxy-2-(4-pyridylmethylene)-1-indanone (Donepezil Impurity) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD33752)